![molecular formula C12H12N2O B1601214 4,4'-Dimethyl-2,2'-bipyridyl 1-Oxide CAS No. 81998-03-0](/img/structure/B1601214.png)
4,4'-Dimethyl-2,2'-bipyridyl 1-Oxide
Overview
Description
4,4'-Dimethyl-2,2'-bipyridyl 1-Oxide (DMBPO) is an organic compound derived from the natural product 4,4'-Dimethyl-2,2'-bipyridine. It is a colorless solid that is insoluble in water and has a molecular weight of 211.3 g/mol. DMBPO is a versatile compound that is used in various scientific research applications, including in organic synthesis and materials science.
Scientific Research Applications
Catalytic Applications
- Carbon Dioxide Reduction : A study by Smieja and Kubiak (2010) found that complexes containing 4,4'-dimethyl-2,2'-bipyridine significantly improved catalysis for the reduction of carbon dioxide to carbon monoxide (Smieja & Kubiak, 2010).
- Photocatalysis : Du, Knowles, and Eisenberg (2008) explored a system where a complex containing a variant of this compound was used as a photosensitizer for hydrogen production from water, demonstrating its potential in photocatalytic applications (Du, Knowles, & Eisenberg, 2008).
Photophysical Properties
- Electro-Optical Applications : Marin, Holder, Hoogenboom, and Schubert (2007) discussed the use of 4,4'-dimethyl-2,2'-bipyridine derivatives in the design of polypyridyl ruthenium(II) and iridium(III)-containing polymers for electro-optical applications (Marin et al., 2007).
Supramolecular Chemistry
- Supramolecular Assembly in Catalysis : Machan, Chabolla, Yin, Gilson, Tezcan, and Kubiak (2014) found that methyl acetamidomethyl groups at the 4,4'-positions of a bipyridyl ligand enhanced bimolecular reduction mechanisms in Re(I) fac-tricarbonyl chloride complexes, showcasing the role of supramolecular assembly in modifying catalytic properties (Machan et al., 2014).
Photocatalytic Degradation
- Degradation of Herbicides : Moctezuma, Leyva, Monreal, Villegas, and Infante (1999) researched the photocatalytic degradation of paraquat, a herbicide, in the presence of titanium oxide, highlighting the role of 4,4'-dimethyl-2,2'-bipyridinium dichloride in environmental applications (Moctezuma et al., 1999).
Crystal Engineering and Nonlinear Optics
- Noncentrosymmetric Structures for Optics : Muthuraman, Masse, Nicoud, and Desiraju (2001) explored the complexation of 4,4'-dimethyl-2,2'-bipyridine derivatives for the engineering of noncentrosymmetric structures with potential applications in nonlinear optics (Muthuraman et al., 2001).
Mechanism of Action
Target of Action
The primary target of 4,4’-Dimethyl-2,2’-Bipyridine 1-Oxide is the metal centers in coordinative compounds . This compound acts as a strong chelating ligand, binding to these metal centers and influencing their behavior .
Mode of Action
4,4’-Dimethyl-2,2’-Bipyridine 1-Oxide interacts with its targets by acting as a ligand . It forms a complex with the metal centers, influencing their electronic structure and reactivity . The organometallic compound of 4,4’-dimethyl-2,2’-bipyridyl increases the bridging ligand lengths, resulting in a greater electron-hole separation effect .
Biochemical Pathways
The compound plays a significant role in the dye-sensitized solar cells (DSSCs) pathway . It is used as a starting material for the synthesis of organometallic photosensitizer dyes in the development of DSSCs . The compound’s interaction with metal centers can reduce charge recombination and improve the overall device efficiency .
Pharmacokinetics
Its use in dsscs suggests that it has good stability and can effectively participate in electron transfer processes .
Result of Action
The molecular and cellular effects of 4,4’-Dimethyl-2,2’-Bipyridine 1-Oxide’s action are primarily observed in its application in DSSCs. The compound contributes to efficient light harvesting and improved charge transfer dynamics at the TiO2-dye and dye-hole transport interfaces . It also enhances the electrochemiluminescence (ECL) intensity due to its donor ability as α-diimine ligands .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4,4’-Dimethyl-2,2’-Bipyridine 1-Oxide. For instance, the efficiency of DSSCs can be affected by light intensity and temperature . .
Biochemical Analysis
Biochemical Properties
4,4’-Dimethyl-2,2’-bipyridine 1-Oxide is used in the determination of ferrous and cyanide compounds . It is also used as a starting material for the synthesis of a blue luminescent molecule with emission at 450 nm and a quantum yield of 43% .
Cellular Effects
It is known that bipyridine derivatives can interrupt biological electron transfer processes , which could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
It is known that bipyridine derivatives can act as ligands in the preparation of transition metal complexes . This suggests that 4,4’-Dimethyl-2,2’-bipyridine 1-Oxide could potentially interact with biomolecules through binding interactions, leading to changes in gene expression or enzyme activity.
properties
IUPAC Name |
4-methyl-2-(4-methylpyridin-2-yl)-1-oxidopyridin-1-ium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O/c1-9-3-5-13-11(7-9)12-8-10(2)4-6-14(12)15/h3-8H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNSKKRAUVGCMPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)C2=[N+](C=CC(=C2)C)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80544437 | |
Record name | 4-Methyl-2-(4-methylpyridin-2-yl)-1-oxo-1lambda~5~-pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80544437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
81998-03-0 | |
Record name | 4-Methyl-2-(4-methylpyridin-2-yl)-1-oxo-1lambda~5~-pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80544437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4'-Dimethyl-2,2'-bipyridyl 1-Oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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